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Compound of Interest

Compound Name: HKGreen-4I

Cat. No.: B8136118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HKGreen-4I, a highly sensitive and

selective fluorescent probe for the detection of peroxynitrite (ONOO⁻), a key player in oxidative

stress. This document outlines the probe's core properties, experimental applications, and its

relevance in studying cellular signaling pathways impacted by oxidative damage.

Core Properties of HKGreen-4I
HKGreen-4I is a green fluorescent probe that exhibits a significant increase in fluorescence

intensity upon reaction with peroxynitrite.[1][2] Its "turn-on" mechanism makes it an excellent

tool for imaging and quantifying peroxynitrite in living cells and tissues.[1][2]
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Property Value Reference

Excitation Wavelength (λex) 520 nm [3]

Emission Wavelength (λem) 543 nm

Quantum Yield (Φ) - Before

ONOO⁻
~0.001

Quantum Yield (Φ) - After

ONOO⁻

>0.29 (estimated from >290-

fold fluorescence increase)

Detection Limit As low as 10 nM

Selectivity

High selectivity for ONOO⁻

over other reactive oxygen

species (ROS) and reactive

nitrogen species (RNS) such

as H₂O₂, O₂⁻, NO, and HOCl.

Reaction Time Rapid

Mechanism of Action: Oxidative N-Dearylation
The high selectivity and sensitivity of HKGreen-4I towards peroxynitrite are attributed to a

specific chemical reaction known as oxidative N-dearylation. In its native state, the

fluorescence of the rhodamine-based fluorophore in HKGreen-4I is quenched. Upon

interaction with peroxynitrite, the N-aryl group is cleaved, leading to the release of the highly

fluorescent rhodamine core. This process results in a dramatic, dose-dependent increase in

fluorescence intensity.
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Mechanism of HKGreen-4I activation by peroxynitrite.

Experimental Protocols
The following are generalized protocols for the use of HKGreen-4I in cell-based assays.

Optimal conditions may vary depending on the cell type and experimental setup.

Preparation of Stock and Working Solutions
Stock Solution (10 mM): Dissolve 1 mg of HKGreen-4I in 150 µL of anhydrous dimethyl

sulfoxide (DMSO). Store the stock solution at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

Working Solution (1-10 µM): Dilute the stock solution in a serum-free medium or phosphate-

buffered saline (PBS) to the desired final concentration. The optimal concentration should be

determined empirically for each cell type and application.

Staining of Suspension Cells
Centrifuge the cell suspension to pellet the cells.

Wash the cells once with PBS.

Resuspend the cells in the HKGreen-4I working solution.

Incubate for 15-30 minutes at 37°C, protected from light.

Centrifuge the cells to remove the loading solution.

Wash the cells once with PBS.

Resuspend the cells in the desired buffer or medium for analysis.

Staining of Adherent Cells
Grow adherent cells on coverslips or in culture dishes.

Remove the culture medium.
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Add the HKGreen-4I working solution to cover the cells.

Incubate for 15-30 minutes at 37°C, protected from light.

Remove the loading solution.

Wash the cells twice with a serum-free medium or PBS.

The cells are now ready for imaging.

Flow Cytometry Analysis
Prepare and stain cells with HKGreen-4I as described above.

After the final wash, resuspend the cells in a suitable buffer for flow cytometry (e.g., PBS with

1% fetal bovine serum).

Analyze the cells on a flow cytometer equipped with a 488 nm or 532 nm laser for excitation.

Collect the fluorescence emission in the green channel (typically around 530/30 nm).

Gate on the live cell population based on forward and side scatter properties.

Analyze the fluorescence intensity of the HKGreen-4I signal in the gated population.
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Experimental workflow for using HKGreen-4I.

Relevance in Oxidative Stress Studies: Signaling
Pathways
Peroxynitrite is a potent and versatile oxidant that can modulate various signaling pathways,

leading to cellular dysfunction and death. HKGreen-4I is a valuable tool for dissecting the role

of peroxynitrite in these processes.

Apoptosis
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Peroxynitrite is a known inducer of apoptosis. It can activate pro-apoptotic signaling cascades,

including the Mitogen-Activated Protein Kinase (MAPK) pathway, while simultaneously

inhibiting pro-survival pathways like the PI3K/Akt pathway.

Pro-Apoptotic Signaling Anti-Apoptotic Signaling
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Peroxynitrite-mediated apoptosis signaling.

Neuroinflammation
In the central nervous system, peroxynitrite contributes to neuroinflammation by activating

microglia and promoting the release of pro-inflammatory cytokines. This process is often

mediated by the activation of transcription factors like NF-κB and the assembly of the NLRP3

inflammasome.
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Peroxynitrite's role in neuroinflammation.

Endothelial Dysfunction
Peroxynitrite is a key mediator of endothelial dysfunction, a hallmark of many cardiovascular

diseases. It can uncouple endothelial nitric oxide synthase (eNOS), reducing the bioavailability

of vasoprotective nitric oxide (NO), and activate pro-contractile signaling pathways, such as the

Rho kinase pathway.
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Peroxynitrite and endothelial dysfunction.

Conclusion
HKGreen-4I is a powerful and reliable tool for the investigation of peroxynitrite-mediated

oxidative stress. Its high sensitivity, selectivity, and straightforward application in cellular

imaging and flow cytometry make it an invaluable asset for researchers in academia and the

pharmaceutical industry. By enabling the precise detection and quantification of peroxynitrite,

HKGreen-4I facilitates a deeper understanding of the molecular mechanisms underlying

various pathologies and provides a platform for the development of novel therapeutic strategies

targeting oxidative damage.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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